N-(3-methoxyphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H13N3O4S2/c1-23-12-4-2-3-10(7-12)17-15(20)9-24-16-18-13-6-5-11(19(21)22)8-14(13)25-16/h2-8H,9H2,1H3,(H,17,20)
• InChI Key: GULIWBYRQYUNOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N3O4S2
• Molecular Weight: 375.4 g/mol

Description

N-(3-methoxyphenyl)-2-[(6-nitro-1,3-benzothiazol-2-yl)thio]acetamide, commonly known as MNBTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of MNBTA is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. MNBTA also induces apoptosis, or programmed cell death, in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
MNBTA has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of the cell cycle. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of MNBTA is its potent antitumor activity, which makes it a promising candidate for the development of new cancer therapies. However, its limitations include its low solubility in water and its potential toxicity, which requires careful handling and administration.

Future Directions

There are several future directions for the research and development of MNBTA, including the optimization of its synthesis method, the development of new formulations with improved solubility and bioavailability, and the evaluation of its potential applications in combination with other anticancer agents. Additionally, further studies are needed to elucidate the precise mechanism of action of MNBTA and its potential applications in other fields, such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, MNBTA is a promising chemical compound with potential applications in various fields, particularly in the development of new cancer therapies. Its potent antitumor activity, coupled with its unique mechanism of action, makes it an attractive candidate for further research and development. However, its limitations and potential toxicity require careful consideration and evaluation. Further studies are needed to fully elucidate the potential of MNBTA and its future directions.

Scientific Research Applications

MNBTA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells.